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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and conducting Auriculin
(Atrial Natriuretic Peptide, ANP) infusion studies in human subjects. The protocols and data
presented are synthesized from established research to ensure a robust experimental design
for investigating the physiological and pharmacological effects of Auriculin.

Introduction

Auriculin, a 28-amino acid peptide hormone primarily synthesized and secreted by cardiac
atrial myocytes, plays a crucial role in cardiovascular and renal homeostasis.[1][2] Its primary
functions include promoting natriuresis (sodium excretion) and diuresis (water excretion),
vasodilation, and antagonizing the renin-angiotensin-aldosterone system (RAAS).[2][3][4]
These properties make Auriculin a subject of significant interest for its therapeutic potential in
conditions such as hypertension and congestive heart failure.[3] Human infusion studies are
essential to understand its pharmacokinetics, pharmacodynamics, and clinical utility.

Signaling Pathway
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Auriculin exerts its effects by binding to natriuretic peptide receptors (NPR), primarily NPR-A.
[5] This binding activates the intracellular guanylyl cyclase domain of the receptor, leading to
the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).
[2][5] cGMP, acting as a second messenger, mediates most of the downstream physiological
effects of Auriculin, including vasodilation and natriuresis.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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